Cas no 1040665-99-3 (2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide)

• Product Name: 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide
• CAS No: 1040665-99-3
• MF: C₂₀H₁₉ClN₂O₅S
• MW: 434.893263101578
• CID: 5383861
• PubChem ID: 27371623
• Update Time: 2025-05-20

2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F3382-2856
• 1040665-99-3
• AKOS004963633
• VU0614517-1
• 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide
• 2-((5-(3-chlorophenyl)oxazol-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide

• Inchi： 1S/C20H19ClN2O5S/c1-25-15-8-14(9-16(26-2)19(15)27-3)23-18(24)11-29-20-22-10-17(28-20)12-5-4-6-13(21)7-12/h4-10H,11H2,1-3H3,(H,23,24)
• InChI Key： SXXGSPZNAZXYSE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CN=C(O1)SCC(NC1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 434.0703206g/mol
• Monoisotopic Mass: 434.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

Introduction to Compound with CAS No. 1040665-99-3 and Product Name: 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

Compound with the CAS number 1040665-99-3 and the product name 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound features a 5-(3-chlorophenyl)-1,3-oxazole core, which is a well-known scaffold in medicinal chemistry. The oxazole ring is particularly interesting because it can serve as a hinge-binding motif in protein-ligand interactions, making it valuable for designing small-molecule inhibitors. Additionally, the presence of a sulfanyl group at the 2-position of the oxazole ring introduces a polar moiety that can enhance solubility and binding affinity. This structural feature is often exploited in the development of bioactive molecules.

The other key component of this compound is the N-(3,4,5-trimethoxyphenyl)acetamide moiety. The trimethoxyphenyl group is known for its ability to modulate enzyme activity and receptor binding. This aromatic ring system is frequently incorporated into drug candidates due to its metabolic stability and favorable pharmacokinetic properties. The acetamide group further contributes to the molecule's hydrogen bonding capabilities, which can be crucial for optimizing interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. The oxazole scaffold, in particular, has been extensively studied for its role in developing antimicrobial, antiviral, and anticancer agents. For instance, derivatives of oxazole have shown promising activity against various enzymes and receptors involved in pathogenic processes. The compound under discussion shares similarities with these known bioactive molecules, suggesting that it may exhibit similar therapeutic potential.

The sulfanyl group present in the molecule is another critical feature that warrants further exploration. Sulfur-containing compounds are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The incorporation of a sulfanyl group into a pharmacophore can enhance binding interactions by introducing additional polar and hydrogen bonding sites. This feature makes the compound a compelling candidate for structure-activity relationship (SAR) studies aimed at optimizing its biological profile.

In terms of synthetic chemistry, the preparation of 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide involves multi-step reactions that require careful optimization. The synthesis typically begins with the formation of the oxazole ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the sulfanyl group and the acetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

The pharmacological evaluation of this compound has begun to yield intriguing results. Preliminary in vitro studies have demonstrated its ability to interact with specific enzymes and receptors relevant to various diseases. For example, it has shown potential inhibitory activity against certain kinases and proteases that are implicated in cancer progression. Additionally, the compound has exhibited moderate binding affinity to receptors involved in neurological disorders, suggesting its possible utility in treating conditions such as Alzheimer's disease or Parkinson's disease.

The trimethoxyphenyl group plays a crucial role in modulating these interactions. Its electron-donating nature can enhance binding affinity through electrostatic interactions with positively charged residues on biological targets. Moreover, the methoxy groups provide additional hydrogen bonding opportunities, further stabilizing the enzyme-ligand or receptor-ligand complex. These features make the compound an attractive candidate for further development into a lead molecule for drug discovery programs.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of this compound at its target sites. These studies have provided insights into how different functional groups contribute to its overall binding affinity and selectivity. By leveraging computational tools such as molecular dynamics simulations and docking algorithms, researchers can predict potential drug-like properties and optimize lead structures before moving into expensive wet-lab experiments.

The potential therapeutic applications of 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide are broad and exciting. Given its structural features and preliminary biological activity profiles, it could be developed into a therapeutic agent for conditions ranging from cancer to inflammation-related diseases. Further preclinical studies are necessary to validate these findings and assess safety profiles before human trials can begin.

In conclusion,2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1040665-99-3) represents a promising candidate for drug discovery due to its unique structural features and promising biological activities. The combination of an oxazole core with sulfanyl and acetamide moieties provides multiple interaction points with biological targets, making it an exciting subject for further research and development.